![molecular formula C5H6O2 B2989736 1-Methylcyclopropene-3-carboxylic acid CAS No. 39492-17-6](/img/structure/B2989736.png)
1-Methylcyclopropene-3-carboxylic acid
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Overview
Description
1-Methylcyclopropanecarboxylic acid is an organic compound with the linear formula CH3C3H4CO2H . It is used in the structure-activity studies of small carboxylic acids (SCAs) and also in the identification of selective orthosteric ligands for both free fatty acid receptor 2 (FFA2) and free fatty acid receptor 3 (FFA3) .
Molecular Structure Analysis
The molecular weight of 1-Methylcyclopropanecarboxylic acid is 100.12 . The structure of the carboxyl acid group is such that a carbonyl and a hydroxyl group are attached to the same carbon .
Chemical Reactions Analysis
1-Methylcyclopropene-3-carboxylic acid was used in the structure-activity studies of small carboxylic acids (SCAs). It was also used in the identification of selective orthosteric ligands for both free fatty acid receptor 2 (FFA2) and free fatty acid receptor 3 (FFA3) .
Scientific Research Applications
Ethylene Precursor in Plants
1-Methylcyclopropene-3-carboxylic acid plays a significant role as an ethylene precursor in plants. Research has identified 1-(malonylamino)cyclopropane-1-carboxylic acid as a major conjugate of 1-aminocyclopropane-1-carboxylic acid, an ethylene precursor in higher plants (Hoffman, Yang, & McKeon, 1982). This demonstrates the compound's involvement in plant ethylene biosynthesis, crucial for regulating vegetative and developmental processes.
Postharvest Quality Maintenance in Horticulture
In horticultural applications, this compound has been used to extend the cold storage life and maintain the quality of fruits like the ‘Kinnow’ mandarin. Postharvest treatments with this compound have shown effectiveness in decreasing weight loss, spoilage, and firmness loss in stored fruits (Baswal et al., 2020).
ACC Deaminase Inhibition
1-Amino-2-methylenecyclopropane-1-carboxylic acid, a derivative of this compound, acts as an irreversible inhibitor for ACC deaminase, a bacterial enzyme. This inhibition is crucial for understanding the enzymatic reactions in ACC conversion processes (Zhao & Hung‐wen Liu, 2002).
Modification in Organic Chemistry
The compound has been used in organic chemistry for the selective addition of thiols at the double bond of its methyl esters. This reaction leads to the formation of esters of thio-substituted cyclopropanecarboxylic acids, highlighting its versatility in synthetic organic chemistry (Shapiro, Protopopova, & Nefedov, 1991).
Role in Ethylene Biosynthesis and Plant Development
The compound is central to ethylene biosynthesis in plants. Its role goes beyond being an ethylene precursor, as it is involved in various developmental and stress response processes in plants. Understanding its transport and regulation in plants offers insights into agronomic applications (Vanderstraeten & Van Der Straeten, 2017).
Ethylene Inhibition in Fruits and Vegetables
This compound is noted for its role as an ethylene inhibitor, impacting a range of fruits, vegetables, and floriculture crops. This property is significant for understanding ethylene's role in these plants and for practical applications in prolonging the freshness and shelf life of agricultural products (Blankenship & Dole, 2003).
Ethylene-Independent Signaling
Recent studies suggest that 1-aminocyclopropane 1-carboxylic acid, a derivative of this compound, may have an ethylene-independent signaling role in plant development. This has implications for a deeper understanding of plant developmental processes and stress responses (Polko & Kieber, 2019).
Mechanism of Action
Target of Action
2-Methylcycloprop-2-ene-1-carboxylic acid, also known as 1-Methylcyclopropene-3-carboxylic acid or 2-Methylcycloprop-2-ene carboxylic acid, is a phenylpropyl ester of cyclopropanecarboxylic acid . It has a selective affinity for methoxycarbonyl and cyclopropane carboxyl groups . These groups are often found in various biochemical compounds, making them potential targets for this compound.
Mode of Action
The compound’s interaction with its targets primarily involves the formation of esters . As an esterifying agent, it facilitates the reaction between a carboxylic acid and an alcohol to form an ester . This process is crucial in various biochemical reactions, including the synthesis of important biomolecules .
Biochemical Pathways
The compound’s action can affect various biochemical pathways. For instance, it can influence the reactions of carboxylic acids . Carboxylic acids can react with Thionyl Chloride to form acid chlorides, during which the hydroxyl group of the carboxylic acid is converted to a chlorosulfite intermediate, making it a better leaving group . The compound’s esterifying action can also impact the formation of methyl esters, mercaptans, and other esters .
Pharmacokinetics
It’s worth noting that the compound’s stability and reactivity can influence its bioavailability and pharmacokinetic profile .
Result of Action
The compound’s action results in the formation of esters, which are crucial components of various biochemical reactions . Moreover, it can influence the reactivity of methoxycarbonyl and cyclopropane carboxyl groups, potentially affecting the structure and function of biomolecules containing these groups .
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the presence of other reactants, the pH of the environment, and the temperature can affect the compound’s reactivity and the outcome of its reactions
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2-Methylcycloprop-2-ene-1-carboxylic acid interacts with various enzymes and proteins in biochemical reactions. It is used as an esterifying agent, indicating that it can react with alcohols in the presence of a catalyst to form esters . This suggests that it may interact with enzymes that catalyze esterification reactions. The specific enzymes, proteins, and other biomolecules it interacts with are not mentioned in the available literature.
Molecular Mechanism
It is known to be used as an esterifying agent in the preparation of methyl esters, mercaptans, and other esters This suggests that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
2-methylcycloprop-2-ene-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6O2/c1-3-2-4(3)5(6)7/h2,4H,1H3,(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RONDSBCNTXHHBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
98.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39492-17-6 |
Source
|
Record name | 2-methylcycloprop-2-ene-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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